1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine

• IUPAC Name: 2,3-dihydro-1H-inden-5-yl(piperidin-1-yl)methanone
• InChI: InChI=1S/C15H19NO/c17-15(16-9-2-1-3-10-16)14-8-7-12-5-4-6-13(12)11-14/h7-8,11H,1-6,9-10H2
• InChI Key: ORRVDYQHEDJUSO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC3=C(CCC3)C=C2
• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol

Description

1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine, also known as AH-7921, is a synthetic opioid that was first synthesized in the 1970s. It belongs to the class of synthetic opioids that are structurally similar to morphine but have different pharmacological properties. AH-7921 has been used in scientific research to better understand the mechanisms of opioid receptor activation and to develop new treatments for pain management.

Mechanism of Action

1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine works by binding to the μ-opioid receptor in the brain and spinal cord, which leads to the activation of a cascade of signaling pathways. This activation results in the inhibition of the release of neurotransmitters that are responsible for transmitting pain signals. 1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine also activates the reward pathway in the brain, which leads to feelings of euphoria and pleasure.
Biochemical and Physiological Effects:
1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine has been found to have similar effects to other opioids, including analgesia, sedation, and respiratory depression. However, it has been found to have less potential for addiction and abuse compared to other opioids. 1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine has also been found to have a shorter duration of action compared to other opioids, which makes it a promising candidate for the development of new treatments for pain management.

Advantages and Limitations for Lab Experiments

1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine has several advantages for use in lab experiments. It is a selective agonist of the μ-opioid receptor, which makes it a useful tool for studying the mechanisms of opioid receptor activation. It also has less potential for addiction and abuse compared to other opioids, which makes it a safer alternative for use in lab experiments. However, 1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine has limitations, including the potential for respiratory depression and the need for careful dosing to avoid toxicity.

Future Directions

There are several future directions for the use of 1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine in scientific research. One potential direction is the development of new treatments for pain management that have less potential for addiction and abuse. Another potential direction is the study of the mechanisms of opioid receptor activation to better understand the pathways involved in pain signaling. Additionally, 1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine may be used as a tool for the development of new drugs that target the μ-opioid receptor.

Synthesis Methods

The synthesis of 1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine involves the reaction of piperidine with 2,3-dihydroindene-5-carboxylic acid. The reaction is catalyzed by a strong acid such as sulfuric acid or hydrochloric acid. The resulting product is then purified through recrystallization to obtain pure 1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine.

Scientific Research Applications

1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine has been used in scientific research to study the mechanisms of opioid receptor activation. It has been found to be a selective agonist of the μ-opioid receptor, which is the primary target for opioid analgesics. 1-(2,3-dihydro-1H-indene-5-carbonyl)piperidine has also been used in the development of new treatments for pain management, as it has been found to have less potential for addiction and abuse compared to other opioids.